1-{2-[(4-chloro-1-naphthyl)oxy]ethyl}-1H-benzimidazole oxalate
Overview
Description
1-{2-[(4-chloro-1-naphthyl)oxy]ethyl}-1H-benzimidazole oxalate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a benzimidazole derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Mechanism of Action
The mechanism of action of 1-{2-[(4-chloro-1-naphthyl)oxy]ethyl}-1H-benzimidazole oxalate is not fully understood. However, studies have shown that this compound can interact with various proteins and enzymes in cells, leading to changes in cellular signaling pathways and physiological processes.
Biochemical and Physiological Effects:
1-{2-[(4-chloro-1-naphthyl)oxy]ethyl}-1H-benzimidazole oxalate has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. This compound has also been shown to have antioxidant properties and to protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 1-{2-[(4-chloro-1-naphthyl)oxy]ethyl}-1H-benzimidazole oxalate in laboratory experiments is its ability to selectively bind to certain proteins and enzymes, allowing for the study of specific cellular pathways and processes. However, one limitation of using this compound is its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for the study of 1-{2-[(4-chloro-1-naphthyl)oxy]ethyl}-1H-benzimidazole oxalate. One potential direction is the further investigation of its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is the development of new fluorescent probes based on this compound for the detection of other metal ions in cells and tissues. Additionally, the study of the mechanism of action of this compound could lead to the discovery of new cellular signaling pathways and physiological processes.
Scientific Research Applications
1-{2-[(4-chloro-1-naphthyl)oxy]ethyl}-1H-benzimidazole oxalate has been used in various scientific research applications, including as a fluorescent probe for the detection of zinc ions in cells and tissues. This compound has also been studied for its potential as a therapeutic agent for the treatment of cancer and other diseases.
properties
IUPAC Name |
1-[2-(4-chloronaphthalen-1-yl)oxyethyl]benzimidazole;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O.C2H2O4/c20-16-9-10-19(15-6-2-1-5-14(15)16)23-12-11-22-13-21-17-7-3-4-8-18(17)22;3-1(4)2(5)6/h1-10,13H,11-12H2;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBBIVATYZRJBIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2Cl)OCCN3C=NC4=CC=CC=C43.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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